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Compound of Interest

Compound Name: U91356

Cat. No.: B131092

Essential Safety and Logistical Information for Laboratory Professionals

This document provides comprehensive guidance on the proper disposal, safe handling, and
experimental considerations for U91356, identified as Pentapotassium
bis(peroxymonosulphate) bis(sulphate), commonly known as Oxone®. Adherence to these
procedures is critical for ensuring laboratory safety and environmental protection.

Product Identification and Hazard Summary

U91356 is a product number for Pentapotassium bis(peroxymonosulphate) bis(sulphate), a
potent oxidizing agent. It is a corrosive solid that is harmful if swallowed, causes severe skin
burns and eye damage, and is toxic to aquatic life with long-lasting effects.[1][2][3][4] It is also

corrosive to the respiratory tract.[1]

Table 1: Chemical Identification
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Identifier

Value

Product Name

OXONE®, monopersulfate compound

Chemical Name

Pentapotassium bis(peroxymonosulphate)

bis(sulphate)
CAS Number 70693-62-8
EC Number 274-778-7
Molecular Formula H3K5018S4
Molecular Weight 614.76 g/mol
Table 2: Hazard Statements
Hazard Code Description
H302 Harmful if swallowed.[1][2][3][4]
H314 Causes severe skin burns and eye damage.[1]
[2](3][4]
H402 Harmful to aquatic life.[1]
Toxic to aquatic life with long lasting effects.[1]
H411
(2]
Harmful to aquatic life with long lasting effects.
H412

[4]115]

Proper Disposal Procedures

Proper disposal of U91356 is crucial to prevent harm to personnel and the environment. All

waste material must be disposed of in accordance with national and local regulations.[1]

Step-by-Step Disposal Protocol:

o Container Management:
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o Leave chemicals in their original containers.[1]
o Do not mix with other waste.[1]

o Handle uncleaned containers as you would the product itself.[1]

» Waste Collection:
o For spills, take up the material dry and avoid generating dust.[1]
o Place the waste in a suitable, tightly closed, and properly labeled container for disposal.
» Disposal Route:
o Dispose of the contents and container at an approved waste disposal plant.[1]
o Do not allow the product to enter drains, as it is harmful to aquatic life.[1][4][6]
Safe Handling and Storage
Adherence to safe handling and storage practices is essential to minimize exposure risks.

Table 3: Personal Protective Equipment (PPE) and Handling Guidelines

Precaution Specification

_ Wear safety glasses with side-shields or
Eye/Face Protection S
goggles. A full face shield is recommended.[7]

Skin Protection Wear protective gloves and clothing.[1][2][3][4]

Respiratory Protection Use a respirator if dust is generated.[6][7]

Wash hands thoroughly after handling. Do not
Hygiene Measures eat, drink, or smoke when using this product.

Wash contaminated clothing before reuse.[1][3]

) Avoid contact with skin and eyes. Avoid dust
Handling ) ) )
formation. Use in a well-ventilated area.[1][6][7]
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Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]
o Store locked up.[1][3]

e Avoid storage with reducing agents.[7]

Experimental Protocols and Data

U91356 is a versatile oxidizing agent used in various laboratory applications, including
disinfection and organic synthesis.[8][9]

Experimental Protocol: Bactericidal Efficacy of Potassium Peroxymonosulfate

This protocol is based on a study evaluating the bactericidal efficacy of potassium
peroxymonosulfate (PPMS) against various bacteria.[10]

o Bacterial Strains:Salmonella Infantis (SI), rifampicin-resistant Salmonella Infantis (rif-Sl), and
Escherichia coli (E. coli).

o Preparation of Disinfectant Solutions: Prepare various concentrations of PPMS (e.g., 1%,
0.5%, 0.25%, 0.125%).[10]

 Inoculation: Inoculate surface carriers (e.g., stainless steel, rubber, plastic) with a known
concentration of the bacterial strains.

o Exposure: Apply the PPMS solutions to the inoculated surfaces for specific contact times
(e.g., 30 seconds, 1 minute).[10]

o Neutralization and Enumeration: After the contact time, neutralize the disinfectant and
enumerate the surviving bacteria to determine the log reduction.

Table 4: Bactericidal Efficacy of Potassium Peroxymonosulfate (PPMS) against Salmonella
Infantis on Various Surfaces[10]
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PPMS
Concentration

Stainless Steel

Rubber

Plastic

1% (1X)

Inactivated within 30

Sec

Inactivated within 1

min

Inactivated within 30

sec

0.5% (0.5X)

Inactivated within 30

sec

Inactivated within 1

min

Inactivated within 30

sec

0.25% (0.25X)

Inactivated within 30

sec

Inactivated within 1

min

Inactivated within 30

Sec

0.125% (0.125X)

Inactivated within 30

sec

Inactivated within 1

min

Inactivated within 30

sec

Mechanism of Action: Oxidative Stress Pathway

The disinfectant properties of Pentapotassium bis(peroxymonosulphate) bis(sulphate) stem

from its ability to induce oxidative stress. As a source of reactive oxygen species (ROS), it

reacts with and damages critical cellular components.[3][9]
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Caption: Oxidative stress mechanism of U91356 leading to cellular inactivation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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